Cas no 2137575-39-2 (3-Hydrazinyl-8-methyl-2-propylquinoline)
3-Hydrazinyl-8-methyl-2-propylquinoline Chemical and Physical Properties
Names and Identifiers
-
- 3-hydrazinyl-8-methyl-2-propylquinoline
- 2137575-39-2
- EN300-801676
- 3-Hydrazinyl-8-methyl-2-propylquinoline
-
- Inchi: 1S/C13H17N3/c1-3-5-11-12(16-14)8-10-7-4-6-9(2)13(10)15-11/h4,6-8,16H,3,5,14H2,1-2H3
- InChI Key: GOPCDQCJMLPEGD-UHFFFAOYSA-N
- SMILES: N1C2C(C)=CC=CC=2C=C(C=1CCC)NN
Computed Properties
- Exact Mass: 215.142247555g/mol
- Monoisotopic Mass: 215.142247555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 50.9Ų
3-Hydrazinyl-8-methyl-2-propylquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-801676-1.0g |
3-hydrazinyl-8-methyl-2-propylquinoline |
2137575-39-2 | 95% | 1.0g |
$728.0 | 2024-05-21 | |
| Enamine | EN300-801676-0.05g |
3-hydrazinyl-8-methyl-2-propylquinoline |
2137575-39-2 | 95% | 0.05g |
$612.0 | 2024-05-21 | |
| Enamine | EN300-801676-0.1g |
3-hydrazinyl-8-methyl-2-propylquinoline |
2137575-39-2 | 95% | 0.1g |
$640.0 | 2024-05-21 | |
| Enamine | EN300-801676-0.25g |
3-hydrazinyl-8-methyl-2-propylquinoline |
2137575-39-2 | 95% | 0.25g |
$670.0 | 2024-05-21 | |
| Enamine | EN300-801676-0.5g |
3-hydrazinyl-8-methyl-2-propylquinoline |
2137575-39-2 | 95% | 0.5g |
$699.0 | 2024-05-21 | |
| Enamine | EN300-801676-2.5g |
3-hydrazinyl-8-methyl-2-propylquinoline |
2137575-39-2 | 95% | 2.5g |
$1428.0 | 2024-05-21 | |
| Enamine | EN300-801676-5.0g |
3-hydrazinyl-8-methyl-2-propylquinoline |
2137575-39-2 | 95% | 5.0g |
$2110.0 | 2024-05-21 | |
| Enamine | EN300-801676-10.0g |
3-hydrazinyl-8-methyl-2-propylquinoline |
2137575-39-2 | 95% | 10.0g |
$3131.0 | 2024-05-21 |
3-Hydrazinyl-8-methyl-2-propylquinoline Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 3-Hydrazinyl-8-methyl-2-propylquinoline
Exploring the Potential of 3-Hydrazinyl-8-methyl-2-propylquinoline (CAS No. 2137575-39-2) in Modern Research and Applications
The compound 3-Hydrazinyl-8-methyl-2-propylquinoline (CAS No. 2137575-39-2) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. This quinoline derivative is characterized by its hydrazinyl functional group, which enhances its reactivity and versatility in synthetic chemistry. Researchers are particularly interested in its role as a building block for drug discovery, given its ability to form stable complexes with various biological targets.
One of the most searched questions related to 3-Hydrazinyl-8-methyl-2-propylquinoline is its synthetic pathway and mechanism of action. The compound is typically synthesized through multi-step organic reactions, involving the introduction of the hydrazinyl group to the quinoline core. Its mechanistic studies suggest potential interactions with enzymes and receptors, making it a candidate for therapeutic agent development. Recent publications highlight its relevance in cancer research and neurodegenerative disease studies, aligning with current trends in precision medicine.
Another hot topic in the scientific community is the structure-activity relationship (SAR) of 3-Hydrazinyl-8-methyl-2-propylquinoline. Researchers are exploring how modifications to its methyl and propyl substituents affect its biological activity. This aligns with the growing demand for tailored molecular designs in drug development, where small changes can significantly alter efficacy and selectivity. The compound's solubility and stability under physiological conditions are also under investigation, addressing common challenges in pharmaceutical formulation.
From an industrial perspective, 3-Hydrazinyl-8-methyl-2-propylquinoline is being evaluated for its potential in advanced material synthesis. Its conjugated quinoline backbone and hydrazinyl group make it a promising candidate for organic electronics, such as OLEDs and sensors. This application is particularly relevant given the surge in demand for sustainable materials and green chemistry solutions. Companies are investing in research to optimize its synthesis scalability and cost-efficiency, which are critical factors for commercial viability.
In the context of search engine optimization (SEO), users frequently inquire about the suppliers and pricing of CAS No. 2137575-39-2, as well as its safety data and handling protocols. While the compound is not classified as hazardous, proper laboratory practices are recommended to ensure safe usage. Additionally, the patent landscape surrounding this compound is a point of interest, with several filings highlighting its potential in innovative therapeutics and material science.
Looking ahead, the future of 3-Hydrazinyl-8-methyl-2-propylquinoline appears promising, with ongoing studies exploring its multifunctional applications. Whether in drug discovery, material engineering, or catalysis, this compound exemplifies the intersection of chemistry and innovation. As research progresses, it is expected to play a pivotal role in addressing some of the most pressing challenges in science and technology today.
2137575-39-2 (3-Hydrazinyl-8-methyl-2-propylquinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)